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Compound of Interest

Compound Name: Ischemin

Cat. No.: B560483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ischemin is a cell-permeable azobenzene compound identified by the Chemical Abstracts

Service (CAS) number 1357059-00-7. It functions as a reversible antagonist of the CREB-

binding protein (CBP) bromodomain's acetyl-lysine binding pocket. This document provides

detailed protocols for the proper dissolution and storage of Ischemin to ensure its stability and

efficacy for research applications. Adherence to these guidelines is crucial for obtaining reliable

and reproducible experimental results.

Quantitative Data Summary
A comprehensive summary of the physicochemical properties and recommended handling

conditions for Ischemin is presented in the table below for quick reference.
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Parameter Value Source

Chemical Name

(E)-5-((2-amino-4-hydroxy-5-

methylphenyl)diazenyl)-2,4-

dimethylbenzenesulfonic acid

Sigma-Aldrich

Synonym(s) MS120, BRD4 Inhibitor II Sigma-Aldrich

ChEMBL ID CHEMBL1615026

CAS Number 1357059-00-7 Sigma-Aldrich

Molecular Formula C₁₅H₁₇N₃O₄S Sigma-Aldrich

Molecular Weight 335.38 g/mol Sigma-Aldrich

Appearance Solid Sigma-Aldrich

Color Orange-red Sigma-Aldrich

Solubility 50 mg/mL in DMSO Sigma-Aldrich

Storage of Solid 2-8°C, protect from light Sigma-Aldrich

Storage of Stock Solution
-20°C or -80°C, protect from

light
General Laboratory Practice

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ischemin, a common

starting concentration for in vitro and cell-based assays.

Materials:

Ischemin (solid)

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile, filtered pipette tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b560483?utm_src=pdf-body
https://www.benchchem.com/product/b560483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Calibrated pipettes

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of Ischemin to equilibrate to room

temperature to prevent moisture condensation, which could affect the compound's stability.

Weighing: Accurately weigh the desired amount of Ischemin. To prepare 1 mL of a 10 mM

stock solution, weigh 3.354 mg of Ischemin.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

Ischemin. For the example above, add 1 mL of DMSO.

Vortex the solution for 1-2 minutes until the Ischemin is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary, but prolonged heating

should be avoided.

Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots

in sterile microcentrifuge tubes. The volume of the aliquots should be based on typical

experimental needs to minimize freeze-thaw cycles (e.g., 10 µL or 20 µL aliquots).

Storage: Store the aliquots of the Ischemin stock solution at -20°C for short-term storage

(up to several weeks) or at -80°C for long-term storage (months). It is imperative to protect

the aliquots from light by using amber tubes or storing them in a light-proof container. Label

each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the stock solution to prepare working concentrations for

treating cells in culture.

Procedure:
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Thawing the Stock Solution: Remove a single aliquot of the 10 mM Ischemin stock solution

from the -20°C or -80°C freezer. Thaw the solution at room temperature or in a 37°C water

bath. Once thawed, briefly centrifuge the tube to collect the entire volume at the bottom.

Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture

medium to achieve the desired final concentrations for your experiment.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of Ischemin used in the experiment to account for any

solvent effects.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of Ischemin and the experimental

workflow for its dissolution and storage.
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Ischemin's mechanism of action.
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Workflow for Ischemin dissolution and storage.
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[https://www.benchchem.com/product/b560483#standard-operating-procedure-for-
dissolving-and-storing-ischemin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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